1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride
Overview
Description
1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride is a chemical compound with the molecular formula C5H14ClNO2S . It is used for research purposes and has applications ranging from organic synthesis to pharmaceutical development.
Physical And Chemical Properties Analysis
The physical and chemical properties such as boiling point and storage conditions of 1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride are not specified in the sources I have .Scientific Research Applications
Photocatalytic Oxidation Processes
Compounds similar to "1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride" could be involved in studies focusing on the photocatalytic oxidation of sulfur compounds, a crucial process in reducing atmospheric pollutants and industrial by-products. For instance, photocatalytic treatments using TiO2-based materials have been investigated for their efficiency in oxidizing reduced sulfur compounds in gaseous flows, highlighting the potential environmental applications of chemical compounds in pollution control (Cantau et al., 2007).
Methane Conversion and Utilization
The exploration of methane conversion technologies, especially those involving solid oxide fuel cells (SOFCs), presents an intriguing context where similar compounds might be of interest. These technologies aim at converting methane to electricity with high efficiency and lower environmental impact, signifying a promising area for applying advanced chemical compounds in energy conversion processes (Gür, 2016).
Green Chemistry and Catalysis
In the field of green chemistry, compounds like "1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride" could find applications in the development of novel catalysts for the oxidative methylation of aromatics. This process is a key route for converting methane into valuable hydrocarbons, underscoring the role of chemical synthesis in facilitating more sustainable industrial processes (Adebajo, 2007).
Analytical and Environmental Chemistry
The study of volatile sulfur compounds (VSCs) in wines and their formation and loss during storage might also offer insights into the analytical applications of similar compounds. Understanding the mechanisms behind the generation of malodorous compounds and identifying their precursors is crucial for quality control in the food industry and could be relevant to research involving "1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride" (Kreitman et al., 2019).
Mechanism of Action
The mechanism of action of 1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride is not specified in the sources I have. Its mechanism of action would depend on its specific use, particularly if it’s used in the context of pharmaceutical development.
Safety and Hazards
properties
IUPAC Name |
2-methyl-1-methylsulfonylpropan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2S.ClH/c1-5(2,6)4-9(3,7)8;/h4,6H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQAIYICXTHMZEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CS(=O)(=O)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methanesulfonyl-2-methylpropan-2-amine hydrochloride | |
CAS RN |
409095-77-8 |
Source
|
| Record name | 1-methanesulfonyl-2-methylpropan-2-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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